Cas no 50840-30-7 (2-methyl-3-methylamino-propanenitrile)

• Product Name: 2-methyl-3-methylamino-propanenitrile
• CAS No: 50840-30-7
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 383183
• PubChem ID: 237546
• Update Time: 2025-04-19

2-methyl-3-methylamino-propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-methylamino-propanenitrile
• 2-methyl-3-(methylamino)propanenitrile
• AC1L5Z0Z
• AC1Q412M
• AC1Q4QLD
• AR-1E3514
• CTK1H4405
• MolPort-005-312-809
• NSC41193
• CS-0248402
• F89581
• PS-19168
• DTXSID80285252
• 50840-30-7
• NSC-41193
• AKOS009118598
• MFCD11505518
• EN300-39761
• NSC 41193
• DTXCID00236403

• Inchi： 1S/C5H10N2/c1-5(3-6)4-7-2/h5,7H,4H2,1-2H3
• InChI Key： MDRIRFWZWGSGFC-UHFFFAOYSA-N
• SMILES： N(C)CC(C#N)C

Computed Properties

• Exact Mass: 98.0845
• Monoisotopic Mass: 98.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 0.863
• Boiling Point: 182.3°Cat760mmHg
• Flash Point: 64.1°C
• Refractive Index: 1.418
• PSA: 35.82
• LogP: 0.75638